2-(2-methoxyphenyl)-1-(3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)ethanone

• IUPAC Name: 2-(2-methoxyphenyl)-1-[3-[4-(phenoxymethyl)triazol-1-yl]azetidin-1-yl]ethanone
• InChI: InChI=1S/C21H22N4O3/c1-27-20-10-6-5-7-16(20)11-21(26)24-13-18(14-24)25-12-17(22-23-25)15-28-19-8-3-2-4-9-19/h2-10,12,18H,11,13-15H2,1H3
• InChI Key: QBIQOQRPEXDSDT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC(=O)N2CC(C2)N3C=C(N=N3)COC4=CC=CC=C4
• Molecular Formula: C21H22N4O3
• Molecular Weight: 378.4 g/mol

Description

2-(2-methoxyphenyl)-1-(3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)ethanone is a useful research compound. Its molecular formula is C21H22N4O3 and its molecular weight is 378.432. The purity is usually 95%.
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Scientific Research Applications

β-Lactam Antibiotics Synthesis

A practical synthesis approach for producing key intermediates in β-lactam antibiotics involves the use of Lewis acid and specific chlorides, demonstrating the utility of complex organic structures in antibiotic synthesis (Cainelli, Galletti, & Giacomini, 1998).

Antifungal Activities

The synthesis and antifungal activities of estrogen-like imidazole and triazole derivatives show that modifications in the chemical structure can lead to compounds with moderate to potent in vitro activity against Candida species, highlighting the role of chemical synthesis in developing new antifungal agents (Massa et al., 1992).

Organic Synthesis and Structural Analysis

In organic chemistry, the conjugate addition of lithiated compounds to cinnamoyl derivatives and the synthesis of substituted azetidinones derived from specific precursors are examples of the complex reactions used to create new molecules with potential applications in medicinal chemistry and materials science (Gaul & Seebach, 2002); (Jagannadham et al., 2019).

Antioxidant and Anticancer Activity

Novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide have been synthesized and tested for their antioxidant and anticancer activities, demonstrating the potential of complex organic molecules in therapeutic applications (Tumosienė et al., 2020).

Ligand Preparation and Spectroscopic Properties

The preparation of CC'N-Osmium complexes through the metal-promoted degradation of 2-azetidinones showcases the application of complex organic molecules in the field of coordination chemistry and catalysis (Casarrubios et al., 2015).